Cas no 286-45-3 (8-Oxabicyclo5.1.0octane)

8-Oxabicyclo[5.1.0]octane is a strained heterocyclic compound featuring an oxygen bridge within a bicyclic framework. Its unique structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for ring-opening reactions and cyclopropanation processes. The compound's strained geometry facilitates selective transformations, enabling the construction of complex molecular architectures. It is commonly employed in the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its stability under controlled conditions allows for precise functionalization, while its versatility supports applications in polymer chemistry and catalysis. Researchers favor this compound for its ability to introduce oxygen-containing moieties with high efficiency.

8-Oxabicyclo5.1.0octane structure

Product Name:8-Oxabicyclo5.1.0octane

CAS No:286-45-3

MF:C₇H₁₂O

MW:112.169582366943

CID:258586

PubChem ID:329760472

Update Time:2025-05-28

8-Oxabicyclo5.1.0octane Chemical and Physical Properties

Names and Identifiers

- 8-Oxabicyclo[5.1.0]octane
- 1,2-Epoxycycloheptane
- cis-cycloheptene oxide
- cycloheptane oxide
- Cycloheptane,1,2-epoxy
- cycloheptene epoxide
- cyclohepteneoxide
- cycloheptenoxide
- 1,2-Epoxycycloheptane, 95%
- EINECS 206-009-8
- J-017177
- SCHEMBL52187
- cis-1,2-Epoxycycloheptane
- EN300-44138
- Epoxycycloheptane
- 286-45-3
- 8-oxa-bicyclo[5.1.0]octane
- Cycloheptane, 1,2-epoxy-
- CS-0249622
- Z278165186
- AKOS000142808
- NS00041789
- DTXSID60951266
- 8-Oxabicyclo(5.1.0)octane
- ETHYL2-METHYL-3-HYDROXY-4,4,4-TRIFLUOROBUTYRATE
- Cycloheptene oxide
- G30651
- 8-Oxabicyclo5.1.0octane
- MDL： MFCD00022357
- Inchi： 1S/C7H12O/c1-2-4-6-7(8-6)5-3-1/h6-7H,1-5H2
- InChI Key： MLOZFLXCWGERSM-UHFFFAOYSA-N
- SMILES： O1C2CCCCCC12

Computed Properties

Exact Mass: 112.08900
Monoisotopic Mass: 112.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 80.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 12.5Å²

Experimental Properties

Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
Refractive Index: n20/D 1.464
PSA: 12.53000
LogP: 1.71790

8-Oxabicyclo5.1.0octane Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H226-H302-H312-H314-H332
Warning Statement： P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 2924 3/PG 3
WGK Germany：3
Hazard Category Code： 10-20/21/22-34
Safety Instruction： S26; S36/37/39; S45
Hazardous Material Identification：
Risk Phrases：R10; R20/21/22; R34

8-Oxabicyclo5.1.0octane Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Oxabicyclo5.1.0octane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03875-1g	1,2-EPOXYCYCLOHEPTANE	286-45-3	≥94.5% (GC); 95%	1g	¥1888.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA03875-5g	1,2-EPOXYCYCLOHEPTANE	286-45-3	≥94.5% (GC); 95%	5g	¥7178.0	2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	672440-1G	8-Oxabicyclo5.1.0octane	286-45-3		1g	¥1643.34	2023-11-30
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	672440-5G	8-Oxabicyclo5.1.0octane	286-45-3		5g	¥6021.21	2023-11-30
TRC	O990115-100mg	8-Oxabicyclo[5.1.0]octane	286-45-3		100mg	$ 50.00	2022-06-03
TRC	O990115-500mg	8-Oxabicyclo[5.1.0]octane	286-45-3		500mg	$ 210.00	2022-06-03
TRC	O990115-1g	8-Oxabicyclo[5.1.0]octane	286-45-3		1g	$ 320.00	2022-06-03
Enamine	EN300-44138-0.05g	8-oxabicyclo[5.1.0]octane	286-45-3	95%	0.05g	$34.0	2023-02-10
Enamine	EN300-44138-0.1g	8-oxabicyclo[5.1.0]octane	286-45-3	95%	0.1g	$49.0	2023-02-10
Enamine	EN300-44138-0.25g	8-oxabicyclo[5.1.0]octane	286-45-3	95%	0.25g	$70.0	2023-02-10

8-Oxabicyclo5.1.0octane Suppliers

Amadis Chemical Company Limited

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(CAS:286-45-3)8-Oxabicyclo5.1.0octane

Order Number:A1011685

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 15:12

Price ($):2475.0

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2. Multiscale porous single-atom Co catalysts for epoxidation with O2

Xiao Chen,Yong Zou,Mingkai Zhang,Wangyan Gou,Sai Zhang,Yongquan Qu J. Mater. Chem. A 2022 10 6016
3. Conformational analysis, Part 31.1 A theoretical and lanthanide induced shift (LIS) investigation of the conformations of some epoxides

Raymond J. Abraham,Irene Castellazzi,Fernando Sancassan,Timothy A. D. Smith J. Chem. Soc. Perkin Trans. 2 1999 99
4. Preparation of chiral tricarbonyl arene thiol chromium and its application to asymmetric ring opening of meso-epoxides

Shin-ichi Fukuzawa,Hirohisa Kato,Makoto Ohtaguchi,Yuki Hayashi,Hiroshi Yamazaki J. Chem. Soc. Perkin Trans. 1 1997 3059
5. 526. Alicyclic glycols. Part XII. Derivatives of cycloheptane-1: 2-diol

L. N. Owen,G. S. Saharia J. Chem. Soc. 1953 2582

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